Cas no 1501798-45-3 (1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine
• CAS No: 1501798-45-3
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5999253
• PubChem ID: 96891563
• Update Time: 2025-08-04

1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine
• EN300-1912429
• 1501798-45-3

• Inchi： 1S/C9H13BrN2/c1-9(2,11)5-8-4-3-7(10)6-12-8/h3-4,6H,5,11H2,1-2H3
• InChI Key： WIAMSXRPBBPGGB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(C)(C)N

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine

Comprehensive Overview of 1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine (CAS No. 1501798-45-3)

1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine, with the CAS registry number 1501798-45-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a bromine substituent at the 5-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine has surged due to its potential applications in the development of novel central nervous system (CNS) therapeutics. Researchers are particularly interested in its structural motif, which resembles key pharmacophores found in neuroactive compounds. This has led to increased searches for terms like "pyridine-based CNS drugs" and "bromopyridine synthesis" in academic and industrial databases.

The compound's unique amine functionality also makes it a candidate for catalysis and ligand design in coordination chemistry. Its ability to act as a chelating agent has been explored in the context of metal-organic frameworks (MOFs), a trending topic in materials science. Users frequently search for "MOF precursors" and "amine-functionalized ligands," highlighting the relevance of this compound in cutting-edge research.

From a synthetic perspective, 1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine can be prepared via nucleophilic substitution or cross-coupling reactions, such as the Suzuki-Miyaura coupling. These methods are often queried in search engines by chemists seeking efficient routes to heterocyclic building blocks. The compound's high purity and stability under standard conditions further contribute to its utility in laboratory settings.

Environmental and regulatory considerations are also critical when discussing 1501798-45-3. While the compound is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Queries like "safe handling of bromopyridines" reflect user concerns about workplace safety, aligning with broader industry trends toward green chemistry and sustainable synthesis.

In summary, 1-(5-bromopyridin-2-yl)-2-methylpropan-2-amine (CAS 1501798-45-3) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and catalysis. Its growing prominence in research is evidenced by the increasing volume of related search terms, underscoring its importance in modern chemistry.